2-chloro-5-[({[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoic acid

• IUPAC Name: 2-chloro-5-[[2-[[5-(2-hydroxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C23H17ClN4O4S/c24-18-11-10-14(12-17(18)22(31)32)25-20(30)13-33-23-27-26-21(16-8-4-5-9-19(16)29)28(23)15-6-2-1-3-7-15/h1-12,29H,13H2,(H,25,30)(H,31,32)
• InChI Key: WQTHNVRQTJFTNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC(=C(C=C3)Cl)C(=O)O)C4=CC=CC=C4O
• Molecular Formula: C23H17ClN4O4S
• Molecular Weight: 480.9 g/mol

Description

2-chloro-5-[({[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoic acid is a useful research compound. Its molecular formula is C23H17ClN4O4S and its molecular weight is 480.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 480.0659039 g/mol and the complexity rating of the compound is 683. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Transformations

Compounds with structures related to the specified chemical have been synthesized for various purposes, including studying their luminescence and complex-forming properties. For instance, the synthesis of 6-amino-7-chloro-2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid derivatives was explored to understand the effects of different substituents on their properties. These studies involve detailed methods for chemical conversions enabling the creation of a wide array of derivatives to explore their potential applications in fields such as material science and analytical chemistry (Vasin, Koldaeva, & Perevalov, 2013).

Photodecomposition Studies

Research on chlorobenzoic acids, which share a part of the structural motif with the compound , revealed insights into their photodecomposition. Studies demonstrated how ultraviolet irradiation can lead to the replacement of chlorine by hydroxyl and hydrogen, producing hydroxybenzoic acids. Such research is crucial for understanding the environmental behavior and potential degradation pathways of these compounds (Crosby & Leitis, 1969).

Antifungal Activity

Derivatives of related chemical structures have been synthesized and evaluated for antifungal activity. This includes the study of triazolylindole derivatives, where novel compounds were developed and their efficacy against fungal pathogens was assessed, contributing to the field of medicinal chemistry and offering potential leads for developing new antifungal agents (Singh & Vedi, 2014).

Fluorescent Probes

Some research has focused on utilizing undesired results from triazole synthesis to develop simpler, sensitive, and selective fluorescent probes for detecting biological molecules like cysteine and homocysteine. These probes simplify structures, reduce the use of reagents, and improve efficiency, illustrating the potential of such compounds in analytical and bioanalytical chemistry (Nehra et al., 2020).